Cas no 2649055-92-3 (2-(1-isocyanatoethyl)-3-methoxypyridine)

• Product Name: 2-(1-isocyanatoethyl)-3-methoxypyridine
• CAS No: 2649055-92-3
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 6285168
• PubChem ID: 165625108
• Update Time: 2025-05-20

2-(1-isocyanatoethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatoethyl)-3-methoxypyridine
• EN300-1763331
• 2649055-92-3

• Inchi： 1S/C9H10N2O2/c1-7(11-6-12)9-8(13-2)4-3-5-10-9/h3-5,7H,1-2H3
• InChI Key： VOQPTASVUWHDKT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1C(C)N=C=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.6Ų

Additional information on 2-(1-isocyanatoethyl)-3-methoxypyridine

Compound CAS No 2649055-92-3: 2-(1-Isocyanatoethyl)-3-methoxypyridine

The compound with CAS No 2649055-92-3, known as 2-(1-isocyanatoethyl)-3-methoxypyridine, is a versatile organic molecule that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its unique structure, which combines an isocyanato group with a methoxy-substituted pyridine ring, making it a valuable building block for advanced materials and functional molecules.

Recent studies have highlighted the potential of 2-(1-isocyanatoethyl)-3-methoxypyridine in the development of high-performance polymers and coatings. Its isocyanato functionality enables it to participate in polyaddition reactions, which are crucial for the synthesis of polyurethanes and related materials. The methoxy group on the pyridine ring introduces additional chemical reactivity, allowing for further functionalization and customization of the resulting materials.

In terms of synthesis, researchers have explored various methods to efficiently prepare cas no 2649055-92-3. One notable approach involves the reaction of 3-methoxypyridine with an appropriate isocyanate precursor under controlled conditions. This method ensures high yields and excellent purity, making it suitable for large-scale production in industrial settings.

The properties of 2-(1-isocyanatoethyl)-3-methoxypyridine are highly dependent on its molecular structure. The pyridine ring provides aromatic stability, while the isocyanato group imparts reactivity and compatibility with a wide range of chemical systems. These characteristics make it an ideal candidate for applications in adhesives, sealants, and elastomers.

From an environmental perspective, there is growing interest in understanding the biodegradation and toxicity profiles of cas no 2649055-92-3. Preliminary studies suggest that this compound exhibits low toxicity to aquatic organisms under standard testing conditions, which aligns with its potential use in eco-friendly materials.

In conclusion, cas no 2649055-92-3, or 2-(1-isocyanatoethyl)-3-methoxypyridine, represents a promising compound with diverse applications across multiple industries. Its unique chemical properties and reactivity make it a valuable tool for researchers and engineers seeking to develop innovative materials and solutions.